2-((1-(4-(difluoromethoxy)phenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C24H25F2N3O2S/c1-17-5-7-18(8-6-17)21-15-27-24(32-16-22(30)28-13-3-2-4-14-28)29(21)19-9-11-20(12-10-19)31-23(25)26/h5-12,15,23H,2-4,13-14,16H2,1H3
• InChI Key: FJGHHCUIRPNTBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)OC(F)F)SCC(=O)N4CCCCC4
• Molecular Formula: C24H25F2N3O2S
• Molecular Weight: 457.5 g/mol

Description

2-((1-(4-(difluoromethoxy)phenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C24H25F2N3O2S and its molecular weight is 457.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Imidazole-based heterocycles have been synthesized and evaluated for their antimicrobial activities. For instance, derivatives of these compounds have shown significant antibacterial activity against various strains, with minimal inhibitory concentrations (MIC) highlighting their potential in combating bacterial infections (Abdel-Wahab, Awad, & Badria, 2011).

Antioxidant and Anti-hemolytic Properties

These compounds have also been assessed for their antioxidant properties, demonstrating effectiveness in inhibiting lipid peroxidation and erythrocyte hemolysis. This indicates their potential utility in protecting biological systems against oxidative stress and related pathologies (Abdel-Wahab, Awad, & Badria, 2011).

Cytotoxicity Evaluation

The cytotoxicity of these heterocycles has been explored through various assays, showing promising results in cancer research. Certain compounds within this class have demonstrated significant cytotoxic activities against cancer cell lines, suggesting their potential application in cancer therapy (Abdel-Wahab, Awad, & Badria, 2011).

Antiviral Activity

Research into the antiviral activity of imidazole-based compounds has yielded compounds with potential efficacy against HSV1 and HAV-MBB, showcasing the broad-spectrum antiviral capabilities of these molecules (Attaby et al., 2006).

Innovative Synthesis Techniques

The synthesis of these compounds often utilizes microwave-assisted and green synthesis techniques, highlighting the shift towards more environmentally friendly and efficient production methods. These advancements not only improve the synthesis process but also open new avenues for the development of novel compounds with enhanced biological activities (Merugu, Ramesh, & Sreenivasulu, 2010; Vekariya et al., 2017).